Cas no 666747-77-9 (Silane, [(4,5-diethoxy-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl-)

• Product Name: Silane, [(4,5-diethoxy-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl-
• CAS No: 666747-77-9
• MF: C₂₀H₃₀O₂Si₂
• MW: 358.622007846832
• CID: 2796236
• PubChem ID: 12113441
• Update Time: 2025-04-21

Silane, [(4,5-diethoxy-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl- Chemical and Physical Properties

Names and Identifiers

• 666747-77-9
• Silane, [(4,5-diethoxy-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl-
• DTXSID20477795

• Inchi： 1S/C20H30O2Si2/c1-9-21-19-15-17(11-13-23(3,4)5)18(12-14-24(6,7)8)16-20(19)22-10-2/h15-16H,9-10H2,1-8H3
• InChI Key： MJUCSKQJICGEEH-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C(=CC=1C#C[Si](C)(C)C)OCC)OCC)(C)(C)C

Computed Properties

• Exact Mass: 358.17843326Da
• Monoisotopic Mass: 358.17843326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų